N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine
Overview
Description
N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine is a research compound with the molecular formula C16H18N4 and a molecular weight of 266.3. It is primarily used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine involves the reaction of 1,10-phenanthroline-4,7-dione with methylamine and formaldehyde in the presence of a reducing agent. The detailed steps are as follows:
- Dissolve 1,10-phenanthroline-4,7-dione in a solvent such as ethanol or methanol.
- Add methylamine and formaldehyde to the solution.
- Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the solution.
- Heat the solution to reflux for several hours.
- Cool the solution and filter the precipitate.
- Wash the precipitate with a solvent such as diethyl ether or chloroform.
- Dry the product under vacuum.
Chemical Reactions Analysis
N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.
Reduction: It can be reduced using common reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions where one or more of its atoms are replaced by other atoms or groups.
Scientific Research Applications
N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine is widely used in scientific research, including:
Chemistry: It is used as a ligand in coordination chemistry and catalysis.
Biology: The compound is used in biochemical assays and studies involving enzyme inhibition.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine involves its interaction with specific molecular targets and pathways. It acts as a ligand, binding to metal ions and forming complexes that can influence various biochemical and chemical processes.
Comparison with Similar Compounds
N4,N4,N7,N7-tetramethyl-1,10-phenanthroline-4,7-diamine can be compared with other similar compounds such as:
1,10-Phenanthroline: A parent compound with similar coordination properties but without the methyl groups.
3,4,7,8-Tetramethyl-1,10-phenanthroline: Another derivative with different substitution patterns.
These comparisons highlight the unique properties of this compound, particularly its specific substitution pattern that influences its chemical behavior and applications.
Properties
CAS No. |
169516-12-5 |
|---|---|
Molecular Formula |
C16H18N4 |
Molecular Weight |
266.3 |
Purity |
0 |
Origin of Product |
United States |
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